Cas no 7037-44-7 (Cyclopentyl-phenyl-acetyl Chloride)

• Product Name: Cyclopentyl-phenyl-acetyl Chloride
• CAS No: 7037-44-7
• MF: C₁₃H₁₅ClO
• MW: 222.710602998734
• CID: 547339
• PubChem ID: 12573274
• Update Time: 2025-11-02

Cyclopentyl-phenyl-acetyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzeneacetyl chloride, a-cyclopentyl-
• Cyclopentyl(phenyl)acetyl chloride
• 2-cyclopentyl-2-phenylacetyl chloride
• Amyl-cyclohexyl-sulfid
• cyclopentyl-pentyl sulfide
• Cyclopentylpentyl sulfide
• Cyclopentyl-pentyl-sulfid
• cyclopentyl-phenyl-acetyl chloride
• Cyclopentyl-phenyl-acetylchlorid
• 7037-44-7
• alpha-phenylcyclopentaneacetyl chloride
• OSGGRLYAWNSAGG-UHFFFAOYSA-N
• cyclopentylphenylacetyl chloride
• SCHEMBL2644996
• Cyclopentyl-phenyl-acetyl Chloride

• Inchi： 1S/C13H15ClO/c14-13(15)12(11-8-4-5-9-11)10-6-2-1-3-7-10/h1-3,6-7,11-12H,4-5,8-9H2
• InChI Key： OSGGRLYAWNSAGG-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC=CC=1)C1CCCC1)=O

Computed Properties

• Exact Mass: 222.0811428g/mol
• Monoisotopic Mass: 222.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Cyclopentyl-phenyl-acetyl Chloride

Research Brief on Cyclopentyl-phenyl-acetyl Chloride (CAS: 7037-44-7) in Chemical Biology and Pharmaceutical Applications

Cyclopentyl-phenyl-acetyl Chloride (CAS: 7037-44-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This acyl chloride derivative is widely utilized as a key intermediate in the synthesis of various bioactive molecules, including peptides, heterocyclic compounds, and small-molecule drugs. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, metabolic diseases, and anti-inflammatory therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Cyclopentyl-phenyl-acetyl Chloride in the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The researchers demonstrated that this compound serves as a critical building block for the introduction of cyclopentyl and phenylacetyl moieties, which are essential for enhancing the binding affinity and selectivity of GABAergic ligands. The study reported a 40% improvement in receptor binding compared to traditional synthetic routes, underscoring the compound's utility in CNS drug development.

In the realm of metabolic disease research, Cyclopentyl-phenyl-acetyl Chloride has been employed in the design of novel peroxisome proliferator-activated receptor (PPAR) agonists. A recent patent application (WO2023056123) disclosed its use in creating dual PPARα/γ agonists with improved pharmacokinetic profiles. The incorporation of the cyclopentyl-phenylacetyl group was found to significantly enhance metabolic stability while reducing off-target effects, making it a valuable scaffold for next-generation antidiabetic drugs.

Advancements in synthetic methodology have also been reported, with several research groups developing more efficient and sustainable protocols for handling Cyclopentyl-phenyl-acetyl Chloride. A 2024 Green Chemistry publication described a novel microflow reactor system that enables safer handling of this moisture-sensitive compound while achieving 95% yield in acylation reactions. This technological innovation addresses one of the main challenges in working with reactive acyl chlorides and opens new possibilities for large-scale pharmaceutical production.

From a safety and regulatory perspective, recent toxicological studies have provided updated data on Cyclopentyl-phenyl-acetyl Chloride. The compound has been classified as a skin and eye irritant (Category 2) under GHS classification, with new handling guidelines emphasizing the importance of proper personal protective equipment and engineering controls. These findings are particularly relevant for industrial-scale applications where worker safety is paramount.

Looking forward, the unique structural features of Cyclopentyl-phenyl-acetyl Chloride continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use in the development of covalent inhibitors for challenging therapeutic targets. The compound's versatility and proven track record in medicinal chemistry suggest it will remain a valuable tool for pharmaceutical researchers in the coming years.